Cas no 80745-82-0 (Benzothiazole, 2,2'-dithiobis[4-methyl-)

Benzothiazole, 2,2'-dithiobis[4-methyl- structure
80745-82-0 structure
Product Name:Benzothiazole, 2,2'-dithiobis[4-methyl-
CAS No:80745-82-0
MF:C16H12N2S4
MW:360.539877891541
CID:705098
PubChem ID:14830341
Update Time:2025-04-19

Benzothiazole, 2,2'-dithiobis[4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-2-[(4-methyl-1,3-benzothiazol-2-yl)disulfanyl]-1,3-benzothiazole
    • 80745-82-0
    • SCHEMBL546016
    • DTXSID90564469
    • 2,2'-Disulfanediylbis(4-methyl-1,3-benzothiazole)
    • Benzothiazole, 2,2'-dithiobis[4-methyl-
    • Inchi: 1S/C16H12N2S4/c1-9-5-3-7-11-13(9)17-15(19-11)21-22-16-18-14-10(2)6-4-8-12(14)20-16/h3-8H,1-2H3
    • InChI Key: SSQNKTBATJCFLF-UHFFFAOYSA-N
    • SMILES: S1C(=NC2=C1C=CC=C2C)SSC1=NC2=C(C=CC=C2C)S1

Computed Properties

  • Exact Mass: 359.98833309g/mol
  • Monoisotopic Mass: 359.98833309g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 133Ų

Benzothiazole, 2,2'-dithiobis[4-methyl- Related Literature

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